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Compound of Interest

Compound Name: C17H20N202

Cat. No.: B7744846

The chemical formula C17H20N202 can refer to multiple substances, including Tropicamide
and isomers of other compounds.[1][2][3] However, in the context of laboratory research and
drug development, a common chemical with a related structure is Nomifensine, often handled
as its maleate salt (C16H18N2 - C4H404). This guide focuses on the proper disposal
procedures for Nomifensine, a selective norepinephrine and dopamine reuptake inhibitor used
in laboratory research. Nomifensine was previously sold as an antidepressant but was
withdrawn from the market for safety reasons, including a risk of hemolytic anemia.[4][5]

Immediate Safety and Handling Precautions:

Nomifensine maleate is categorized as a hazardous substance. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[6] When handling
this compound, all personnel must adhere to the safety protocols outlined in the substance's
Safety Data Sheet (SDS).

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[6]
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to
avoid inhalation of dust.[6] Do not eat, drink, or smoke when using this product.

Step-by-Step Disposal Protocol

The primary directive for the disposal of Nomifensine is to treat it as hazardous chemical waste.
It must be disposed of through an approved waste disposal plant in accordance with all local,
state, and federal regulations.[6] Under no circumstances should this chemical be allowed to
enter drains or waterways.

e Containment:

o Collect all waste material (pure substance, contaminated labware, etc.) in a designated,
compatible, and clearly labeled hazardous waste container. The container must be kept
tightly closed.[6]

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health & Safety (EHS) department.

e Labeling:

o Label the waste container clearly with "Hazardous Waste" and the full chemical name:
"Nomifensine maleate."”

o Include any known hazard warnings (e.g., "Toxic," "Irritant").
o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o The storage area should be away from incompatible materials.
 Final Disposal:

o Contact your institution's EHS or equivalent safety office to arrange for pickup and
disposal by a licensed hazardous waste contractor.
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o Provide the contractor with a copy of the Safety Data Sheet.

o While specific methods are determined by regulations, high-temperature incineration at a
permitted facility is a common disposal route for such compounds.[7]

Chemical and Safety Data Summary

The following table summarizes key quantitative data for Nomifensine maleate salt.

Property Value Source
CAS Number 32795-47-4 [6]
Molecular Formula C16H18N2 - C4H404

Molecular Weight 354.40 g/mol

GHS Hazard Codes H302, H315, H319, H335

Storage Class 11 (Combustible Solids)

Solubility (in DMSO) ~25 mg/mL [8]
Solubility (in Ethanol) ~10 mg/mL [8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of Nomifensine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Nomifensine laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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